Cas no 2227664-50-6 (1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid)

1-Methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolidine core substituted with a methylpyrazole moiety and a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both a pyrrolidine ring and a pyrazole group enhances its potential for forming diverse molecular interactions, making it valuable in drug discovery for targeting specific biological pathways. The carboxylic acid group further allows for derivatization, enabling the synthesis of amides, esters, or other functionalized analogs. Its well-defined structure and synthetic accessibility contribute to its utility in medicinal chemistry and material science.
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid structure
2227664-50-6 structure
Product Name:1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
CAS No:2227664-50-6
MF:C10H15N3O2
MW:209.245002031326
CID:6269765
PubChem ID:165833762
Update Time:2025-05-20

1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
    • 2227664-50-6
    • EN300-1627846
    • Inchi: 1S/C10H15N3O2/c1-12-5-8(9(6-12)10(14)15)7-3-11-13(2)4-7/h3-4,8-9H,5-6H2,1-2H3,(H,14,15)/t8-,9+/m1/s1
    • InChI Key: YIJCTMVXPNBTIY-BDAKNGLRSA-N
    • SMILES: OC([C@H]1CN(C)C[C@@H]1C1C=NN(C)C=1)=O

Computed Properties

  • Exact Mass: 209.116426730g/mol
  • Monoisotopic Mass: 209.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 58.4Ų

1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1627846-0.05g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
0.05g
$1272.0 2023-06-04
Enamine
EN300-1627846-0.1g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
0.1g
$1332.0 2023-06-04
Enamine
EN300-1627846-0.25g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
0.25g
$1393.0 2023-06-04
Enamine
EN300-1627846-0.5g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
0.5g
$1453.0 2023-06-04
Enamine
EN300-1627846-1.0g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
1g
$1515.0 2023-06-04
Enamine
EN300-1627846-2.5g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
2.5g
$2969.0 2023-06-04
Enamine
EN300-1627846-5.0g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
5g
$4391.0 2023-06-04
Enamine
EN300-1627846-10.0g
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
10g
$6512.0 2023-06-04
Enamine
EN300-1627846-50mg
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
50mg
$1272.0 2023-09-22
Enamine
EN300-1627846-100mg
1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
2227664-50-6
100mg
$1332.0 2023-09-22

Additional information on 1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

1-Methyl-4-(1-Methyl-1H-Pyrazol-4-Yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound 1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2227664-50-6) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical properties and promising applications. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of 1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring substituted with a methyl group at the 1-position and a pyrazole moiety at the 4-position. The pyrazole ring itself is methylated at the 1-position, adding to the compound's complexity. The carboxylic acid group at the 3-position of the pyrrolidine ring imparts acidic properties, which can be advantageous in certain chemical reactions and applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. The presence of a pyrazole group further enhances the compound's potential as a pharmacophore due to its ability to interact with various biological targets. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that similar compounds exhibit potent inhibitory activity against certain kinases, suggesting their potential in anticancer therapies.

The synthesis of 1-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of substituents at specific positions through nucleophilic substitution or coupling reactions. The incorporation of the pyrazole moiety often requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with green chemistry principles.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. A study in *Advanced Drug Delivery Reviews* (2023) reported that nanoparticles synthesized using this compound exhibited enhanced drug loading capacity and sustained release profiles, making them promising candidates for targeted therapy.

In addition to pharmaceutical applications, pyrrolidine derivatives have found utility in materials science. For example, the compound's ability to form self-assembled monolayers has been leveraged in the development of advanced sensors and electronic devices. A paper in *Chemical Materials* (2023) detailed how this compound can be used to create highly sensitive biosensors for detecting biomolecules such as proteins and nucleic acids.

The carboxylic acid group present in this compound plays a crucial role in its reactivity and functionality. It can participate in esterification or amidation reactions, enabling further functionalization for specific applications. Recent research has focused on utilizing this group to create bioconjugates for diagnostic purposes. For instance, coupling the compound with fluorescent dyes has yielded probes for imaging specific cellular components.

From an analytical standpoint, understanding the physical and chemical properties of 1-methyl-4-(1-methyl-1H-pyrazol-4-y l)pyrrolidine -3-carbox ylic acid is essential for optimizing its use. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and behavior under different conditions. These insights are critical for both laboratory-scale synthesis and large-scale production.

Looking ahead, the future of CAS No. 2227664 -50 -6 lies in further exploration of its biological activity and scalability for industrial applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for this versatile compound.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.